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Compound of Interest

Compound Name: H-D-Phe-OtBu.HCI

Cat. No.: B555534

An In-depth Technical Guide to H-D-Phe-
OtBu.HCI

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of H-D-Phe-OtBu.HCI, also known as
D-Phenylalanine tert-butyl ester hydrochloride. It is a protected form of the essential amino acid
D-Phenylalanine. This compound serves as a crucial building block in peptide synthesis and is
noted for its role in various biological processes, including the biosynthesis of catecholamines
and as an anti-enkephalinase agent.

Core Compound Data

The fundamental chemical and physical properties of H-D-Phe-OtBu.HCI are summarized
below. This data is essential for its handling, storage, and application in experimental settings.
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Property Value Citations
CAS Number 3403-25-6 [1][21[3]
Molecular Formula C13H19NO2*CIHH [2]
Molecular Weight 257.76 g/mol [2][41[5]
Appearance White to off-white solid/powder  [2][5]
Melting Point 208-211°C [2]

Boiling Point 336.9°C at 760 mmHg [2]

Flash Point 157.6°C [2]

B Soluble in water. Soluble in
Solubility [2][4]
DMSO (= 100 mg/mL).

Storage Temperature 0-6°C [2]

Experimental Protocols and Applications

H-D-Phe-OtBu.HCI is primarily utilized as a protected amino acid in solid-phase peptide
synthesis (SPPS). The tert-butyl ester group protects the carboxylic acid moiety of D-
phenylalanine, preventing it from reacting during the coupling of the amino group to the
growing peptide chain.

General Protocol for Use in Solid-Phase Peptide Synthesis (SPPS):

A detailed methodology for the incorporation of H-D-Phe-OtBu.HCI into a peptide sequence via
SPPS is outlined below. This is a representative protocol and may require optimization based
on the specific peptide sequence and scale.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.peptide.com/product/h-d-phe-otbu-hcl-3403-25-6/
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5395105.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.medchemexpress.com/h-phe-otbu-hcl.html
https://cymitquimica.com/products/01-4001056/15100-75-1/h-phe-otbu-hcl/
https://www.lookchem.com/404.htm
https://cymitquimica.com/products/01-4001056/15100-75-1/h-phe-otbu-hcl/
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.medchemexpress.com/h-phe-otbu-hcl.html
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b555534?utm_src=pdf-body
https://www.benchchem.com/product/b555534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

nnnnnnnnnnnnnnnnnnnnnn

Click to download full resolution via product page

Workflow for Solid-Phase Peptide Synthesis using H-D-Phe-OtBu.HCI.

Biological Significance and Signaling Pathways

H-D-Phe-OtBu.HCI, as a precursor to D-phenylalanine, is implicated in pathways that
modulate pain and mood. D-phenylalanine is known to inhibit enkephalinases, enzymes that
degrade enkephalins. Enkephalins are endogenous opioid peptides that play a significant role
in pain management by binding to opioid receptors. By inhibiting their degradation, D-
phenylalanine can potentiate and prolong the analgesic effects of enkephalins.
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Mechanism of D-Phenylalanine in potentiating enkephalin-mediated analgesia.

This inhibition of enkephalin degradation leads to a higher concentration of enkephalins in the
synaptic cleft, increasing their binding to opioid receptors on the postsynaptic neuron. This, in
turn, enhances the downstream signaling that results in an analgesic effect. The use of H-D-
Phe-OtBu.HCI in the synthesis of peptides containing D-phenylalanine can, therefore, be a
strategy for developing novel therapeutics for pain management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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